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This guide provides troubleshooting steps and frequently asked questions to address slow
convergence during the training of Physics-Informed Neural Networks (PINNSs). It is intended
for researchers, scientists, and professionals in drug development who utilize PINNs in their
experiments.

Frequently Asked Questions (FAQSs)
Q1: My PINN training is extremely slow and the loss is
not decreasing. What are the common causes?

Slow or stalled convergence in PINN training can often be attributed to several factors:

» Gradient Pathologies: A significant issue arises from unbalanced gradients between the
different terms in your composite loss function (e.g., the PDE residual loss and the
boundary/initial condition loss).[1][2][3] This "numerical stiffness" can cause the training to
focus on one loss term while neglecting others, leading to poor overall convergence.[1][2]

» Inappropriate Loss Weighting: Statically assigning equal or arbitrary weights to different loss
components can lead to an imbalance in their contributions to the total loss, hindering
effective training.[4][5][6]

o Suboptimal Neural Network Architecture: The depth, width, and connectivity of your neural
network can impact its ability to learn the solution to the PDE. Very deep networks can suffer
from vanishing or exploding gradients.[7][8]
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Poor Choice of Activation Function: The activation function plays a critical role, especially in
PINNs where its derivatives are used to compute the PDE residual.[9][10][11] An activation
function that is not sufficiently differentiable or is ill-suited to the problem can impede
learning.[9]

Inefficient Optimizer: The choice of optimization algorithm can significantly affect
convergence speed and the final accuracy of the model.[12][13][14][15]

Training Point Distribution: The way collocation points are sampled across the domain can
impact the accuracy and convergence of the training process.[16][17]

Q2: How can | diagnose if | have a problem with
unbalanced gradients?

A common symptom of unbalanced gradients is observing one component of your loss function
(e.g., boundary condition loss) decreasing while another (e.g., PDE residual loss) remains
stagnant or even increases. You can diagnose this by:

Monitoring Individual Loss Components: Plot the values of each loss term separately during
training. If they are on vastly different scales or one dominates the others, it's a sign of
imbalance.

Visualizing Gradient Statistics: More advanced techniques involve analyzing the back-
propagated gradients for each loss term.[1] Histograms of these gradients can reveal if one
set of gradients is consistently larger or smaller than the others.[18]

Q3: What strategies can | use to address slow
convergence?

Here are several strategies you can employ, often in combination, to improve the convergence
of your PINN training:

o Adaptive Loss Weighting: Instead of using fixed weights for your loss terms, employ an
adaptive weighting scheme. These methods dynamically adjust the weights during training to
balance the contribution of each loss component.[4][5][19]
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» Choosing the Right Activation Function: Consider using adaptive activation functions, which
introduce a scalable hyperparameter that can be optimized during training to improve
convergence.[20][21][22] Ensure your activation function is sufficiently differentiable for the
order of your PDE.[9]

o Selecting an Appropriate Optimizer: While Adam is a common starting point, quasi-Newton
methods like L-BFGS can be very effective, especially in later stages of training, as they
utilize second-order information.[12][13][14] A hybrid approach, starting with Adam and
switching to L-BFGS, is often beneficial.

» Refining the Neural Network Architecture: Experiment with different network architectures.
Shallow and wide networks have been shown to outperform deep and narrow ones in some
cases.[8] Incorporating residual connections can also improve gradient flow.[9]

o Adaptive Learning Rate: Use a learning rate scheduler, such as ReduceLROnPlateau, which
reduces the learning rate when the loss plateaus, allowing for more fine-grained adjustments
as training progresses.[9]

o Adaptive Collocation Point Sampling: Instead of a fixed grid of collocation points, consider
adaptive sampling strategies that place more points in regions where the PDE residual is
high.[16][17]

Troubleshooting Guides
Guide 1: Implementing Adaptive Loss Weighting

Problem: The loss for the boundary conditions is decreasing, but the PDE residual loss is
stuck.

Methodology:

o Conceptual Framework: The core idea is to dynamically update the weights of each loss
term based on their training behavior. One approach is to use the magnitude of the gradients
for each loss term to balance their influence.

o Experimental Protocol:
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o At each training step, calculate the gradients of the total loss with respect to the neural
network parameters.

o Also, calculate the gradients for each individual loss component (PDE residual, boundary
conditions, etc.).

o Use these individual gradient statistics to compute a scaling factor for each loss weight. A
common technique involves using the inverse of the mean or max of the gradients for
each loss term to normalize their magnitudes.

o Update the loss weights at a certain frequency (e.g., every 100 or 1000 iterations).

o Monitor the individual loss terms to ensure they are all decreasing over time.

Guide 2: Leveraging Adaptive Activation Functions
Problem: Training is slow from the very beginning, and the network struggles to learn even
simple functions.

Methodology:

o Conceptual Framework: Introduce a learnable parameter into the activation function. This
allows the network to adjust the shape of the activation function during training, which can
lead to a more favorable loss landscape and faster convergence.[20][21]

» Experimental Protocol:

o Modify your chosen activation function (e.g., tanh or swish) to include a scalable
hyperparameter. For example, tanh(a * x), where 'a’ is a trainable parameter.[23]

o This parameter can be global (one 'a’ for the entire network), layer-wise (one 'a’ per layer),
or neuron-wise (one 'a’' for each neuron).[22] A layer-wise approach often provides a good
balance between expressiveness and complexity.

o Initialize this parameter (e.g., to 1.0) and allow it to be updated by the optimizer along with
the other network weights and biases.
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o Compare the convergence rate and final accuracy against a network with a fixed activation

function. Studies have shown this can significantly improve the convergence rate,

especially in the early stages of training.[21][24]

Quantitative Data Summary

Strategy

Description

Potential Impact on
Convergence

Key
Hyperparameters

Optimizer Selection

Choice of algorithm to
update network

weights.

Adam is often good
for initial exploration,
while L-BFGS can
achieve faster
convergence near a
minimum.[12][14] A
hybrid approach is
often effective.

Learning rate, betal,
beta2 (for Adam).

Can significantly

) accelerate Initial value of the
) o Introducing a )
Adaptive Activation ] convergence, adaptive parameter,
) learnable parameter in ) )
Functions o ] especially in early scope (global, layer-
the activation function. o ) )
training stages.[20] wise, or neuron-wise).
[21][24]
Adaptive weighting
) can prevent training
Method for balancing ] Update frequency of
o ) from getting stuck by ) )
Loss Weighting different loss weights, scaling

components.

balancing the interplay
between different loss
terms.[4][5]

factors.

Network Architecture

Depth and width of the
neural network.

Shallow-wide
networks may
outperform deep-
narrow ones for some
problems.[8] Residual
connections can

improve gradient flow.

[°]

Number of layers,
number of neurons

per layer.
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Caption: A workflow diagram for troubleshooting slow convergence in PINNSs.
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Caption: Logical relationships between causes of slow PINN convergence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Slow
Convergence in PINN Training]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#how-to-address-slow-convergence-in-
pinn-training]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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